2-[(3',5'-difluoro-2'-methoxybiphenyl-2-yl)oxy]propanamide

• IUPAC Name: 2-[2-(3,5-difluoro-2-methoxyphenyl)phenoxy]propanamide
• InChI: InChI=1S/C16H15F2NO3/c1-9(16(19)20)22-14-6-4-3-5-11(14)12-7-10(17)8-13(18)15(12)21-2/h3-9H,1-2H3,(H2,19,20)
• InChI Key: QGNZIPDRDIPJNU-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N)OC1=CC=CC=C1C2=C(C(=CC(=C2)F)F)OC
• Molecular Formula: C16H15F2NO3
• Molecular Weight: 307.29 g/mol

Description

2-[(3',5'-difluoro-2'-methoxybiphenyl-2-yl)oxy]propanamide, also known as DFP-10825, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Bioactive Constituents and Antibacterial Activities

Research on compounds structurally related to 2-[(3',5'-difluoro-2'-methoxybiphenyl-2-yl)oxy]propanamide has highlighted their potential in bioactive applications. For instance, studies have shown that derivatives from Jolyna laminarioides, which include compounds structurally similar to 2-[(3',5'-difluoro-2'-methoxybiphenyl-2-yl)oxy]propanamide, exhibit chymotrypsin inhibitory activity and antibacterial properties against Escherichia coli and Shigella boydii (Atta-ur-rahman et al., 1997). These findings suggest the compound's relevance in studying enzyme inhibition and potential antibacterial applications.

Photoreactions and Drug Stability

The photostability and photoreactions of related compounds, such as flutamide, have been extensively studied. Investigations into the photoreactions of flutamide in different solvents reveal insights into the stability and behavior of similar compounds under UV light, which could be pertinent for the stability assessments of 2-[(3',5'-difluoro-2'-methoxybiphenyl-2-yl)oxy]propanamide in pharmaceutical formulations (Y. Watanabe, S. Fukuyoshi, A. Oda, 2015).

Anticancer and Antimicrobial Potentials

Synthetic efforts towards derivatives of naproxen, a molecule with a resemblance to 2-[(3',5'-difluoro-2'-methoxybiphenyl-2-yl)oxy]propanamide, have demonstrated antibacterial and antifungal activities. These synthesized compounds showcase the potential therapeutic applications of such derivatives in treating infections (A.P.Zala, V.D.Dave, N.K.Undavia, 2015). This line of research underlines the importance of exploring the antimicrobial and anticancer capabilities of 2-[(3',5'-difluoro-2'-methoxybiphenyl-2-yl)oxy]propanamide and its derivatives.

Neurokinin-1 Receptor Antagonism

Research into neurokinin-1 receptor antagonists reveals the development of compounds with potential applications in treating emesis and depression. One such compound, 1-(5-[[(2R,3S)-2-([(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethyl]oxy)-3-(4-fluorophenyl)morpholin-4-yl]methyl]-2H-1,2,3-triazol-4-yl)-N,N-dimethylmethanamine hydrochloride, demonstrates high affinity and oral activity as an h-NK(1) receptor antagonist. This research path might provide insights into the utility of 2-[(3',5'-difluoro-2'-methoxybiphenyl-2-yl)oxy]propanamide in developing new therapeutic agents (Timothy Harrison et al., 2001).